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Compound of Interest

Compound Name: Cyanamide-15N2

Cat. No.: B12056947

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing Cyanamide-1°Nz as a
stable isotope-labeled nitrogen source in microbial studies. This powerful tool enables
researchers to trace the metabolic fate of cyanamide-derived nitrogen, elucidate biosynthetic
pathways, and conduct quantitative proteomics analyses. The following sections detail the
applications, experimental protocols, and data presentation for studies involving Cyanamide-
15N2.

Introduction

Cyanamide and its derivatives are important nitrogen-containing compounds in various
industrial and agricultural processes. Understanding how microorganisms interact with and
metabolize these compounds is crucial for bioremediation, biotechnology, and drug discovery.
Cyanamide-1>Nz, a stable isotope-labeled version of cyanamide, allows for the precise tracking
of nitrogen atoms as they are incorporated into microbial biomass and metabolic products. This
enables detailed studies of nitrogen assimilation pathways and the identification of novel
enzymes and metabolic routes.[1][2][3]

Microorganisms that can utilize cyanide and related compounds often do so as a source of
nitrogen for growth.[1] The degradation of these compounds can occur through various
enzymatic pathways, including hydrolytic, oxidative, and substitution reactions.[2] By using 1°N-
labeled cyanamide, researchers can definitively link the compound to the nitrogen-containing
metabolites produced by the microorganism.
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Applications

Metabolic Pathway Elucidation: Tracing the incorporation of >N from Cyanamide-1>Nz into
amino acids, proteins, nucleic acids, and other nitrogenous metabolites to map metabolic
pathways.[4][5]

Quantitative Proteomics (SILAC variation): In a modified Stable Isotope Labeling by Amino
acids in Cell culture (SILAC) approach, Cyanamide->N2 can serve as the sole nitrogen
source to achieve universal °N labeling of the proteome for quantitative analysis of protein
expression.[6][7]

Biosynthetic Pathway Characterization: Identifying the incorporation of >N into natural
products to elucidate their biosynthetic origins and mechanisms.[4][5][8]

Bioremediation Studies: Assessing the efficiency of microbial degradation of cyanamide and
its conversion into biomass or harmless byproducts like dinitrogen gas.[2][3][9]

Experimental Workflow

The general workflow for a microbial feeding study using Cyanamide-1>Nz involves culturing the

microorganism in a defined medium where Cyanamide-°>Nz: is the primary or sole nitrogen

source. Subsequent analysis of the labeled biomass and metabolites provides insights into the

metabolic fate of the nitrogen.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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